{methyl[2-(1-methyl-1H-pyrazol-4-yl)ethyl]amino}[2-(methylthio)phenyl]acetic acid

• IUPAC Name: 2-[methyl-[2-(1-methylpyrazol-4-yl)ethyl]amino]-2-(2-methylsulfanylphenyl)acetic acid
• InChI: InChI=1S/C16H21N3O2S/c1-18(9-8-12-10-17-19(2)11-12)15(16(20)21)13-6-4-5-7-14(13)22-3/h4-7,10-11,15H,8-9H2,1-3H3,(H,20,21)
• InChI Key: SCUYJYSCBABGJG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CCN(C)C(C2=CC=CC=C2SC)C(=O)O
• Molecular Formula: C16H21N3O2S
• Molecular Weight: 319.4 g/mol

Description

Synthesis Analysis

The synthesis of pyrazole derivatives typically involves strategies like the 3+2 annulation method, the Knoevenagel approach, and condensation reactions using specific reagents under controlled conditions. For example, Naveen et al. (2021) described the direct synthesis of a substituted pyrazole through a cyclocondensation reaction of (E)-ethyl 2-benzylidene-3-oxobutanoate with phenylhydrazine hydrochloride, showcasing a method that could be relevant for synthesizing the compound (Naveen et al., 2021).

Molecular Structure Analysis

The determination of molecular structure is crucial for understanding the properties and potential applications of a compound. Single crystal X-ray diffraction studies are often employed for this purpose, as shown in studies by Minga (2005), who determined the crystal structure of a related ethyl pyrazole derivative, highlighting the importance of structural elucidation in the study of such compounds (Minga, 2005).

Chemical Reactions and Properties

The chemical reactivity and properties of pyrazole derivatives are influenced by their functional groups and molecular structure. Reactions include condensation with various reagents, leading to the formation of new heterocyclic systems with potential biological activities. For instance, Youssef et al. (2011) discussed the transformation of a pyrazoline derivative into related heterocyclic systems, indicating the versatility and reactivity of these compounds (Youssef et al., 2011).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystallinity are essential for the practical application of chemical compounds. The synthesis and crystallization methods can significantly affect these properties. For example, Viveka et al. (2016) performed a detailed analysis of the synthesis, crystallization, and physical properties of a pyrazole ester, providing insights into the factors that influence the physical characteristics of these compounds (Viveka et al., 2016).

Chemical Properties Analysis

The chemical properties of pyrazole derivatives, including reactivity, stability, and functional group transformations, are crucial for their application in various fields. Studies like those by Thore et al. (2016) on the synthesis and pharmacological activity of novel ethyl-5-amino-3-methylthio-1H-pyrazole-4-carboxylates highlight the chemical versatility and potential utility of these compounds in creating biologically active molecules (Thore et al., 2016).